4-Acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine

• IUPAC Name: 1-(1,2,3,5-tetrahydro-1,4-benzodiazepin-4-yl)ethanone
• InChI: InChI=1S/C11H14N2O/c1-9(14)13-7-6-12-11-5-3-2-4-10(11)8-13/h2-5,12H,6-8H2,1H3
• InChI Key: MXBURCRAYKPWBR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCNC2=CC=CC=C2C1
• Molecular Formula: C11H14N2O
• DSSTOX Substance ID: DTXSID70465743
• Molecular Weight: 190.24 g/mol
• CAS RN: 57756-36-2

Description

“4-Acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” is a chemical compound with the molecular formula C11H14N2O. It is also known by other names such as “1- (1,2,3,5-tetrahydro-1,4-benzodiazepin-4-yl)ethanone” and "

Scientific Research Applications

Synthesis and Pharmaceutical Applications

• Intermediate for Therapeutic Agents : 4-Acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine serves as an important intermediate in the synthesis of various pharmacologically active compounds. This includes its use in the production of 5-HT2c receptor agonists for obesity treatment, dopamine D1 receptor ligands, inhibitors of phenylethanolamine N-methyltransferase, and farnesyl transferase inhibitors (Qingjie Zhao et al., 2008). These wide-ranging applications underscore its significance in drug discovery and development processes.

• Antibacterial Activity : Derivatives synthesized from this compound have been evaluated for their antibacterial activities. This demonstrates the compound's role in the development of new antibacterial agents, addressing the ongoing need for novel antimicrobials (Roya Akbarzadeh et al., 2012).

• Novel Synthesis Methods : Research has developed efficient and novel methods for synthesizing derivatives of this compound. These methods are crucial for producing compounds with potential use in various therapeutic areas, including antitumor activities. One such example is the discovery of BMS-214662, a farnesyltransferase inhibitor with potent antitumor activity, highlighting the compound's role in cancer research (J. Hunt et al., 2000).

Chemical Synthesis and Methodology

• Cycloaddition Reactions : The compound is involved in cycloaddition reactions, leading to the formation of new heterocyclic compounds. Such reactions are fundamental in the synthesis of complex molecules with potential biological activities, further emphasizing the chemical versatility and utility of this compound in medicinal chemistry (Jiaxi Xu et al., 2010).

• Conformational Studies : Studies have also explored the molecular conformation and supramolecular aggregation of related compounds, providing insights into their structural properties. Understanding these properties is crucial for the design of molecules with desired biological activities (M. Muthukumar et al., 2004).

Q & A

Q1: What are the common applications of 4-Acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine as a chemical intermediate?

A1: this compound serves as a crucial building block in synthesizing various pharmacologically active compounds. Some key applications include:

• 5-HT2c receptor agonists: These agonists have shown potential in treating obesity. []
• Dopamine D3 receptor ligands: These ligands play a role in modulating dopaminergic neurotransmission. []
• Inhibitors of phenylethanolamine N-methyltransferase: This enzyme is involved in the biosynthesis of epinephrine, and its inhibitors have implications for cardiovascular diseases. []
• Inhibitors of Farnesyl transferase: This enzyme is involved in post-translational modification of proteins, and its inhibitors have potential in cancer therapy. []

Q2: Can you describe the structural characteristics of this compound?

A2: this compound, as its name suggests, is a benzodiazepine derivative. Key structural features include:

• Seven-membered ring: This ring adopts a chair conformation, with the C=O group oriented away from the benzene ring. []
• Hydrogen bond interactions: The molecule exhibits both N—H⋯O and O—H⋯O hydrogen bonds in its crystal structure. []

Q3: How is this compound typically synthesized?

A3: A practical synthesis route for this compound involves a multi-step process:

1. Formation of benzodiazepinedione: This is achieved by reacting isatoic anhydride with glycine or glycine ethyl ester hydrochloride at high temperatures. []
2. Reduction: The benzodiazepinedione is then reduced using lithium aluminum hydride (LAH) in tetrahydrofuran (THF), yielding 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine. []
3. Acylation: Finally, the 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine undergoes monoacylation with acetic anhydride in the presence of triethylamine to produce the final compound. []